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Compound of Interest

Compound Name: 5-Bromoquinoxaline

Cat. No.: B1268445

Essential Safety and Handling Guide for 5-
Bromogquinoxaline

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Bromoquinoxaline. The information is intended for researchers, scientists, and professionals
in drug development to ensure a safe laboratory environment.

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Bromoquinoxaline was found. The
following guidance is based on the available data for the closely related compound, 5-
Bromoquinoxalin-6-amine, and should be considered a strong proxy. It is imperative to consult
the official SDS for 5-Bromoquinoxaline upon availability and to conduct a thorough risk
assessment before handling this chemical.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 5-
Bromoquinoxalin-6-amine, which are expected to be similar to those of 5-Bromoquinoxaline.
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Property Value

Appearance Yellow solid

Molecular Formula C8H6BrN3

Molecular Weight 224.06 g/mol [1][2]
Melting Point 151-153 °CJ3][4]
Boiling Point 367 °C at 760 mmHg[3]
Flash Point 175.8 °C[3]

Density 1.744 g/lcm3[3]

Storage Temperature Refrigerator (2-8°C)[5]

Hazard Identification and Personal Protective Equipment
(PPE)

Based on the GHS classifications for 5-Bromoquinoxalin-6-amine, 5-Bromoquinoxaline
should be handled as a hazardous substance with the following potential hazards:

 Toxic in contact with skin (H311)[1]

e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e Toxic if inhaled (H331)[1]

o May cause respiratory irritation (H335)[6]

» Suspected of causing genetic defects (H341)[6]

A comprehensive approach to Personal Protective Equipment (PPE) is essential to minimize
exposure and ensure safety.
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PPE Category

Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
gloves before use and remove
with care to avoid skin

contamination.[7]

Provides protection against

skin contact and absorption.[6]

Eye/Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[6]

Protects against splashes and
dust that can cause serious

eye irritation.[6]

Body Protection

Laboratory coat, worn over
long-sleeved clothing and long
pants. A chemically resistant

apron is also recommended.

Minimizes skin contact and
protects from potential

splashes.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor cartridges is
recommended, especially
when handling the powder
outside of a chemical fume
hood.[8][9][10]

Essential for preventing the
inhalation of harmful dust and

vapors.[1][6]

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-

Bromoquinoxaline.

Engineering Controls:

» Ventilation: All handling of 5-Bromoquinoxaline must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[6]

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.
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Handling Procedures:

e Preparation:

[e]

Ensure the chemical fume hood is operational.

o

Don all required PPE as specified in the table above.

[¢]

Prepare all necessary equipment and reagents before handling the chemical.

[e]

Have a spill kit readily available.

e Handling:

o

Conduct all transfers and manipulations of 5-Bromoquinoxaline within the fume hood.[6]

[¢]

Avoid the formation of dust and aerosols.[6]

[¢]

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

[e]

Keep the container tightly closed when not in use.[6]
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with 5-
Bromoquinoxaline.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.[6]

Storage:

e Store in a cool, dry, well-ventilated area in a tightly closed container.[6]
» Store away from incompatible materials and foodstuff containers.[6]

e The recommended storage condition is in a refrigerator.[3]
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Emergency and Disposal Plan

Emergency Procedures

Exposure Scenario

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately wash off with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Seek immediate medical

attention.[6]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[6]

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

Ingestion
mouth with water and seek immediate medical
attention.[6]
Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the solid,

Spil avoiding dust generation, and place it in a

sealed container for disposal. For large spills,
contain the spill and contact environmental

health and safety for assistance.

Disposal Plan

Proper disposal of 5-Bromoquinoxaline and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o Solid Waste: Collect all solid waste containing 5-Bromoquinoxaline, including
contaminated PPE and spill cleanup materials, in a designated, labeled, and sealed
container for hazardous chemical waste.

o Liquid Waste: If 5-Bromoquinoxaline is dissolved in a solvent, collect the liquid waste in a
designated, labeled, and sealed container for halogenated organic waste.

o Disposal Method: All waste containing 5-Bromoquinoxaline must be disposed of as
hazardous waste through an approved chemical waste disposal service. Do not dispose of it
down the drain or in the regular trash.[6]
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Caption: Workflow for the safe handling of 5-Bromoquinoxaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268445#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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